1-(4-methanesulfonylpiperazin-1-yl)-2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)ethan-1-one

• IUPAC Name: 1-(4-methylsulfonylpiperazin-1-yl)-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]ethanone
• InChI: InChI=1S/C17H19F3N4O3S2/c1-29(26,27)24-7-5-23(6-8-24)15(25)10-14-11-28-16(22-14)21-13-4-2-3-12(9-13)17(18,19)20/h2-4,9,11H,5-8,10H2,1H3,(H,21,22)
• InChI Key: COAROQLLCBFTBO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H19F3N4O3S2
• Molecular Weight: 448.5 g/mol
• CAS No.: 1040650-08-5

Description

This compound features a piperazine core substituted with a methanesulfonyl group at the 4-position, linked via an ethanone group to a 1,3-thiazole ring. The thiazole ring is further substituted at the 2-position with a 3-(trifluoromethyl)phenylamino moiety. Its synthesis likely involves coupling a bromoethanone intermediate (e.g., 2-bromo-1-(4-(methanesulfonyl)piperazin-1-yl)ethanone) with a thiazole-2-amine derivative under basic conditions, as suggested by analogous procedures in and . Structural characterization would employ techniques such as $^{13}\text{C}$-NMR (as in ) and X-ray crystallography using software like SHELX () .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperazine-Based Derivatives

Piperazine derivatives are common in medicinal chemistry due to their conformational flexibility and ability to modulate pharmacokinetic properties. Key analogs include:

• 1-(4-(4-Fluorobenzyl)piperazin-1-yl)-2-(2-chlorophenyl)ethan-1-one () :

  • Differs in the piperazine substituent (fluorobenzyl vs. methanesulfonyl) and the absence of a thiazole ring.
  • The fluorobenzyl group enhances lipophilicity, whereas the methanesulfonyl group in the target compound may improve aqueous solubility and metabolic stability .
• 4-(Thiophen-2-yl)-1-(4-(4-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one (RTC1, ): Shares the trifluoromethylphenyl group but replaces the thiazole with a thiophene ring and a longer butanone linker. The thiophene moiety may alter electronic properties and binding affinity compared to the thiazole in the target compound .
• 1-(4-Phenylpiperazin-1-yl)-4-(thiophen-2-yl)butan-1-one (MK38, ): Lacks the methanesulfonyl and trifluoromethyl groups.

Thiazole-Containing Analogs

• 3-[5-(4-Fluorophenyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenyl)-1,3-thiazolidin-4-one (): Contains a thiadiazole-thiazolidinone scaffold instead of a thiazole-ethanone system. The 4-methoxyphenyl group may influence electron distribution and bioactivity differently .

• N-Methyl-2,3-dihydroquinazolin-4-one derivatives () :

  • Substituted thiazoles in these compounds (e.g., 4-substituted phenyl-1,3-thiazol-2-amine) demonstrate anti-tubercular activity. The target compound’s thiazol-4-yl substitution (vs. 2-position in ) could affect steric interactions in biological targets .

Substituent Effects on Pharmacological Properties

• Methanesulfonyl vs. Methylpiperazine () : The methanesulfonyl group in the target compound increases polarity and may reduce off-target interactions compared to methylpiperazine derivatives .

Data Table: Structural and Functional Comparison

Compound Name (Reference)	Piperazine Substituent	Heterocyclic Core	Key Substituents	Potential Activity
Target Compound ()	4-Methanesulfonyl	1,3-Thiazol-4-yl	2-[3-(Trifluoromethyl)phenyl]amino	Antiproliferative (inferred)
RTC1 ()	4-(4-Trifluoromethylphenyl)	Thiophen-2-yl	Butanone linker	Undisclosed
MK38 ()	4-Phenyl	Thiophen-2-yl	Butanone linker	Undisclosed
Compound 5Fa1-5Fk11 ()	Varied	1,3-Thiazol-2-yl	4-Substituted phenyl	Anti-tubercular

Key Research Findings

• Synthetic Flexibility: The target compound’s ethanone linker and methanesulfonyl group enable modular synthesis, similar to methods in and .
• SAR Insights: The trifluoromethylphenylamino group likely contributes to target affinity, as seen in analogs like RTC1. The thiazol-4-yl position may offer steric advantages over 2-substituted thiazoles () .
• Physicochemical Properties : Computational tools like Multiwfn () could predict electron localization differences between the target compound and analogs, guiding optimization .